(5aS,8aR)-N-(3-chloro-4-methylphenyl)-2,2,7,7-tetramethyltetrahydro-3aH-bis([1,3]dioxolo)[4,5-b:4',5'-d]pyran-5-carboxamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-4,4,11,11-tetramethyl-3,5,7,10,12-pentaoxatricyclo[7.3.0.02,6]dodecane-8-carboxamide
• InChI: InChI=1S/C19H24ClNO6/c1-9-6-7-10(8-11(9)20)21-16(22)14-12-13(25-18(2,3)24-12)15-17(23-14)27-19(4,5)26-15/h6-8,12-15,17H,1-5H3,(H,21,22)
• InChI Key: ZZEXILUHBFSHFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2C3C(C4C(O2)OC(O4)(C)C)OC(O3)(C)C)Cl
• Molecular Formula: C19H24ClNO6
• Molecular Weight: 397.8 g/mol

Description

(5aS,8aR)-N-(3-chloro-4-methylphenyl)-2,2,7,7-tetramethyltetrahydro-3aH-bis([1,3]dioxolo)[4,5-b:4',5'-d]pyran-5-carboxamide is a useful research compound. Its molecular formula is C19H24ClNO6 and its molecular weight is 397.85. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Several studies focus on the synthesis and characterization of complex organic compounds, which are crucial for understanding their physical and chemical properties, and potential applications in various fields including material science and medicinal chemistry.

• Synthesis of Pyrazolo[3,4-d]pyrimidine Derivatives

  A study by Tominaga et al. (1990) discussed the synthesis of pyrazolo[3,4-d]pyrimidine derivatives, highlighting methods that could potentially be applied for the synthesis of related compounds (Tominaga et al., 1990).

• Regioselective Synthesis of Pyrazolo[1,5-a]pyrimidine-3-carboxamides

  Drev et al. (2014) explored the regioselective synthesis of pyrazolo[1,5-a]pyrimidine derivatives, which could inform on strategies for functionalizing similar structures (Drev et al., 2014).

Potential Applications

The research applications of similar compounds range from their use in the development of novel pharmaceuticals to their role in material science.

• Antimicrobial and Antitumor Agents

  A study by Gomha et al. (2016) on bis-pyrazolyl-thiazoles incorporating the thiophene moiety demonstrated significant anti-tumor activities, suggesting that structurally related compounds could also have biomedical applications (Gomha et al., 2016).

• Sequestration of Pb2+ Ions from Aqueous Solution

  Jayachandra et al. (2016) reported on the use of a hydrophobic ionic liquid for the sequestration of Pb2+ ions, indicating potential environmental applications for related compounds (Jayachandra et al., 2016).